N-(2,5-dichlorophenyl)-4-[(4-nitrophenoxy)methyl]benzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-4-[(4-nitrophenoxy)methyl]benzamide
• InChI: InChI=1S/C20H14Cl2N2O4/c21-15-5-10-18(22)19(11-15)23-20(25)14-3-1-13(2-4-14)12-28-17-8-6-16(7-9-17)24(26)27/h1-11H,12H2,(H,23,25)
• InChI Key: HCXPWANQZSSJQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H14Cl2N2O4
• Molecular Weight: 417.2 g/mol

Description

N-(2,5-dichlorophenyl)-4-[(4-nitrophenoxy)methyl]benzamide, commonly known as DCFNB, is a chemical compound that has gained attention in the scientific community for its potential use as a research tool. DCFNB is a benzamide derivative that has been shown to have a variety of biochemical and physiological effects, making it useful for studying various biological processes.

Mechanism of Action

The exact mechanism of action of DCFNB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in various biological processes. Specifically, DCFNB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression.
Biochemical and Physiological Effects:
DCFNB has been shown to have a variety of biochemical and physiological effects, including the inhibition of HDAC activity, the induction of apoptosis (programmed cell death), and the inhibition of cell proliferation. Additionally, DCFNB has been shown to have anti-inflammatory effects, making it potentially useful for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DCFNB in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, DCFNB has been shown to have a variety of biochemical and physiological effects, making it useful for studying various biological processes. However, one limitation of using DCFNB is that its mechanism of action is not fully understood, which may limit its usefulness in certain types of research.

Future Directions

There are several potential future directions for research involving DCFNB. One area of interest is the study of its potential use in cancer treatment, as it has been shown to have anti-cancer properties in vitro. Additionally, further research is needed to fully understand its mechanism of action and its effects on various biological processes. Finally, research is needed to determine the safety and efficacy of DCFNB in vivo, which will be necessary for its potential use as a therapeutic agent.

Scientific Research Applications

DCFNB has been used in a variety of scientific studies to investigate its mechanism of action and its effects on biological processes. One area of research that has shown promise is the study of cancer, as DCFNB has been shown to inhibit the growth of cancer cells in vitro.